4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• Molecular Formula: C24H24ClN3O2
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C24H24ClN3O2/c1-14-20(23(30)28-19-9-4-5-10-26-19)21(15-7-6-8-16(25)11-15)22-17(27-14)12-24(2,3)13-18(22)29/h4-11,21,27H,12-13H2,1-3H3,(H,26,28,30)
• InChI Key: PSYJGKPPVBOWDD-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=CC=C3)Cl)C(=O)NC4=CC=CC=N4

Description

4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that play a role in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects
Studies have shown that 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis in tumor cells, thereby inhibiting tumor growth. Additionally, it has been shown to have antimicrobial properties by inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in lab experiments is its high potency. This makes it a useful tool for studying the mechanisms of various diseases and conditions. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide. One area of research is the development of new synthetic methods that can produce the compound more efficiently. Another area of research is the study of its potential use in the treatment of various diseases and conditions, including neurodegenerative disorders and cancer. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves a multistep process. The first step involves the reaction of 3-chloroaniline with acetic anhydride to form N-(3-chlorophenyl)acetamide. This is then reacted with 2,6-dimethylpyridine-3,5-dicarboxylic acid anhydride to form the intermediate N-(3-chlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxamide. The final step involves the reaction of the intermediate with cyclohexanone to form the desired product.

Scientific Research Applications

4-(3-chlorophenyl)-2,7,7-trimethyl-5-oxo-N-pyridin-2-yl-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been extensively studied for its potential applications in various fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.